Cas no 62721-90-8 (Benzoyl isothiocyanate, chloro-)

• Product Name: Benzoyl isothiocyanate, chloro-
• CAS No: 62721-90-8
• MF: C₈H₄ClNOS
• MW: 197.641459465027
• CID: 434116
• PubChem ID: 2757398
• Update Time: 2025-04-19

Benzoyl isothiocyanate, chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isothiocyanate, chloro-
• A828246
• 2-chloro-1-benzenecarbonyl isothiocyanate
• 2-Chloro-benzoyl isothiocyanate
• o-Chlorobenzoyl isothiocyanate
• AKOS005202642
• FT-0611920
• 5067-90-3
• 62721-90-8
• BP-12951
• SCHEMBL3048180
• METHYL3-AMINO-4-(PHENYLSULFONYL)THIOPHENE-2-CARBOXYLATE
• DTXSID70964908
• MFCD00037829
• 2-Chlorobenzoylisothiocyanate
• 2-chlorobenzoyl isothiocyanate

• Inchi： 1S/C8H4ClNOS/c9-7-4-2-1-3-6(7)8(11)10-5-12/h1-4H
• InChI Key： XYPZDEZBMUGRRY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N=C=S)=O

Computed Properties

• Exact Mass: 196.97032
• Monoisotopic Mass: 196.9702126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• PSA: 29.43